Cas no 920985-15-5 (2,5-Dioxa-1,6-disilaoctane, 3,6,6,7,7-pentamethyl-1,1-diphenyl-)

• Product Name: 2,5-Dioxa-1,6-disilaoctane, 3,6,6,7,7-pentamethyl-1,1-diphenyl-
• CAS No: 920985-15-5
• MF: C₂₁H₃₁O₂Si₂
• MW: 371.640648126602
• CID: 754862
• PubChem ID: 78068805
• Update Time: 2025-04-19

2,5-Dioxa-1,6-disilaoctane, 3,6,6,7,7-pentamethyl-1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxa-1,6-disilaoctane, 3,6,6,7,7-pentamethyl-1,1-diphenyl-
• tert-butyl-(2-diphenylsilyloxypropoxy)-dimethylsilane
• 3,6,6,7,7-Pentamethyl-1,1-diphenyl-2,5-dioxa-1,6-disilaoctane
• 920985-15-5
• DTXSID40842628

• Inchi： 1S/C21H31O2Si2/c1-18(17-22-25(5,6)21(2,3)4)23-24(19-13-9-7-10-14-19)20-15-11-8-12-16-20/h7-16,18H,17H2,1-6H3
• InChI Key： LLNHCIYDTANRDT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(C)O[Si](C1C=CC=CC=1)C1C=CC=CC=1 |^1:12|

Computed Properties

• Exact Mass: 371.18625830g/mol
• Monoisotopic Mass: 371.18625830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų